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Compound of Interest

Compound Name: A-1155905

Cat. No.: B15584874 Get Quote

Technical Support Center: A-1155905
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

insolubility issues with A-1155905 in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of A-1155905?

For in vitro experiments, it is recommended to prepare stock solutions of A-1155905 in

dimethyl sulfoxide (DMSO) at concentrations of 10 mM or higher. For in vivo studies, a

common vehicle is a solution of 10% ethanol, 30% polyethylene glycol 400, and 60% Phosal

50 PG.

Q2: I observed precipitation when diluting my A-1155905 DMSO stock solution into an

aqueous buffer. What should I do?

Precipitation upon dilution into aqueous media is a common issue with hydrophobic

compounds like A-1155905. Here are several steps you can take to troubleshoot this problem:

Decrease the final concentration: The solubility of A-1155905 in aqueous buffers is limited.

Try working with a lower final concentration of the compound in your assay.
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Increase the percentage of DMSO: While it's crucial to keep the final DMSO concentration

low to avoid solvent-induced artifacts, a slight increase (e.g., from 0.1% to 0.5%) might be

necessary to maintain solubility. Always include a vehicle control with the same final DMSO

concentration in your experiments.

Use a different buffer system: The composition of your aqueous buffer can influence the

solubility of A-1155905. Consider trying alternative buffer systems.

Incorporate a surfactant: For cell-free biochemical assays, a non-ionic surfactant such as

Tween-20 or Triton X-100 at a low concentration (e.g., 0.01-0.1%) can help to improve

solubility. However, be cautious as surfactants can interfere with cellular assays.

Prepare fresh dilutions: Do not store dilute aqueous solutions of A-1155905. Prepare them

fresh for each experiment from a concentrated DMSO stock.

Q3: What is the solubility of A-1155905 in common solvents?

The solubility of A-1155905 can vary depending on the solvent and temperature. The following

table summarizes the approximate solubility in common laboratory solvents.

Solvent Solubility (Approximate)

DMSO ≥ 53 mg/mL (≥ 99.8 mM)

100% Ethanol ≥ 1.7 mg/mL (≥ 3.2 mM)

PBS (pH 7.2) < 0.1 mg/mL

Data is compiled from various sources and should be considered as a guideline. Actual

solubility may vary.

Troubleshooting Guide: A-1155905 Insolubility
This guide provides a systematic approach to addressing solubility challenges with A-1155905
in your experiments.
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Problem: Precipitate formation during dilution in
aqueous buffer.
Step 1: Verify Stock Solution Integrity

Action: Visually inspect your A-1155905 stock solution in DMSO. Ensure that it is clear and

free of any visible precipitate. If crystals are present, gently warm the solution at 37°C and

vortex until they are fully dissolved.

Rationale: An improperly dissolved stock solution is a common source of precipitation upon

further dilution.

Step 2: Optimize Dilution Protocol

Action: When diluting the DMSO stock into your aqueous buffer, add the stock solution

dropwise to the buffer while vortexing or stirring vigorously. Avoid adding the buffer to the

stock solution.

Rationale: This method promotes rapid mixing and can prevent localized high concentrations

of A-1155905 that can lead to precipitation.

Step 3: Evaluate Final Concentration and Solvent Tolerance

Action: Review the final concentration of A-1155905 and DMSO in your assay. If precipitation

persists, consider lowering the final A-1155905 concentration. If your experimental system

allows, you may cautiously increase the final DMSO concentration (typically not exceeding

0.5% in cell-based assays).

Rationale: The solubility of A-1155905 in aqueous solutions is limited. Reducing the

concentration or slightly increasing the co-solvent percentage can help maintain its solubility.

Problem: Inconsistent experimental results or lower
than expected potency.
Step 1: Confirm Compound Activity
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Action: If possible, test the activity of your A-1155905 in a cell-free biochemical assay where

solubility is less of a concern.

Rationale: This will help you determine if the issue is related to the compound's intrinsic

activity or its bioavailability in your experimental setup.

Step 2: Assess Cellular Uptake

Action: If you suspect poor solubility is limiting the compound's access to its intracellular

target, consider using a cell line that is known to be sensitive to A-1155905 as a positive

control.

Rationale: This can help differentiate between a universal solubility problem and a cell-type-

specific issue.

Experimental Protocols
Protocol 1: Preparation of A-1155905 Stock Solution

To prepare a 10 mM stock solution, add 1.888 mL of DMSO to 1 mg of A-1155905 (MW:

529.09 g/mol ).

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming to

37°C can aid in dissolution.

Store the stock solution at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw

cycles.
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Caption: A workflow for troubleshooting A-1155905 insolubility.
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Caption: A simplified diagram of the BCL-XL signaling pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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